Cas no 99-20-7 (D-Trehalose anhydrous)

• Product Name: D-Trehalose anhydrous
• CAS No: 99-20-7
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00006628
• CID: 81805
• PubChem ID: 87576668
• Update Time: 2025-09-15

D-Trehalose anhydrous Chemical and Physical Properties

Names and Identifiers

• TREHALOSE
• D-(+)-TREHALOSE
• D-TREHALOSE
• ALPHA-D-TREHALOSE
• ALPHA,ALPHA-D-TREHALOSE
• MYCOSE
• .alpha.-D-Glucopyranoside,.alpha.-D-glucopyranosyl
• alpha,alpha'-Trehalose
• D-(+)-Trehalose Anhydrous
• TREHALOSE(P)
• alpha,alpha-trehalose
• alpha-d-glucopyranoside
• alpha-d-glucopyranosyl
• d-trehalose anhydrous
• D-α,α-Trehalose
• Ergot sugar
• alpha-D-glucopyranosyl-alpha-D-glucopyranoside
• Trehaose
• Treha
• alpha-Trehalose
• TREHALOSE, DIHYDRATE
• D(+)-Trehalose
• D-(+)-Trehalose, anhydrous
• Natural trehalose
• alpha-D-glucopyranosyl alpha-D-glucopyranoside
• alpha,alpha'-D-Trehalose
• alpha-D-Glucopyranoside, alpha-D-glucopyranosyl
• B8WCK70T7I
• D-(+)-Trehalose Anhydrous
• Trehalose anhydrous
• D-Trehalose, Carrier Protein
• SCHEMBL137621
• FT-0600041
• .alpha.-Trehalose
• EN300-19821
• SB19117
• NSC2093
• A-D-glucopyranoside
• DTXSID40859175
• BCP07695
• Trehalose, alpha,alpha'-
• 2-(hydroxymethyl)-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-3,4,5-triol
• 2-(Hydroxymethyl)-6-([3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2h-pyran-2-yl]oxy)tetrahydro-2h-pyran-3,4,5-triol
• FT-0632446
• 2-(hydroxymethyl)-6-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-3,4,5-triol
• B,B-TREHALOSE
• FT-0622099
• Hexopyranosyl hexopyranoside
• 87F82840-8E16-44B0-BF95-F1CBF910BF92
• A-D-Glucopyranosyl-
• 1174299-27-4
• SY009512
• .alpha.-D-Trehalose
• .alpha.-D-Glucopyranoside, .alpha.-D-glucopyranosyl
• .alpha.,.alpha.-Trehalose
• HDTRYLNUVZCQOY-UHFFFAOYSA-N
• Z104475610
• (Glc)2
• alpha-D-Glcp-(1<->1)-alpha-D-Glcp
• 99-20-7
• 6138-23-4
• Trehalose solution
• ?,?'-TREHALOSE
• AS-10470
• alpha-D-Glucopyranoside, a-D-glucopyranosyl (9CI)
• MFCD00006628
• a-D-Glucopyranosyl a-D-glucopyranoside
• HY-N1132
• SMP1_000299
• CHEBI:140775
• s9348
• AKOS016010347
• EINECS 202-739-6
• Trehalose P
• NS00015235
• alpha-alpha-Trehalose
• TREHALOSE [FCC]
• Mushroom sugar
• BDBM50235450
• Thealoz
• T0331
• EN300-7445442
• NSC 2093
• NSC-2093
• delta-trehalose-anhydrous
• .alpha.-d-Glucopyranosyl-.alpha.-d-glucopyranoside
• 695EE371-8DF9-4915-942E-8B5EA4C7CF09
• T0832
• Cabaletta
• SCHEMBL8739
• bmse000125
• NCGC00248923-01
• 1-[(1->4)-alpha-D-glucosyl]n-alpha-D-glucopyranoside
• BRD-K54028654-001-02-6
• bmse000876
• Trehalose (8CI)
• DB12310
• CCG-208048
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-3,4,5-triol
• TREHALOSE [MI]
• D-trehalose-anhydrous
• 2b1q
• alpha-D-Glcp-(1↔1)-alpha-D-Glcp
• C01083
• F14769
• UNII-B8WCK70T7I
• (2R,2'R,3S,3'S,4S,4'S,5R,5'R,6R,6'R)-6,6'-oxybis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)
• CHEMBL1236395
• bmse000815
• TRE
• Q421773
• HMS3886N22
• Alpha-D-Glucopyranosyl-Alpha-D-Glucopyranoside.
• TREHALOSE [USP-RS]
• DA-52734
• CHEBI:16551
• TREHALOSE (USP-RS)
• D(+)Trehalose
• CHEBI:27082
• TREHALOSE [WHO-DD]
• alpha-D-Glcp-(11)-alpha-D-Glcp
• DTXSID3048102
• CS-0016421
• Z2417819595
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-3,4,5-triol
• Trehalose [INN:BAN:NF]
• BRD-K54028654-001-01-8
• D-Trehalose anhydrous

• MDL： MFCD00006628
• Inchi： 1S/C12H22O11/c13-1-3-5(15)7(17)9(19)11(21-3)23-12-10(20)8(18)6(16)4(2-14)22-12/h3-20H,1-2H2
• InChI Key： HDTRYLNUVZCQOY-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.116212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.2

Experimental Properties

• Color/Form: Powder
• Density: 1.5800
• Melting Point: 200.0 to 208.0 deg-C
• Boiling Point: 675.4℃ at 760 mmHg
• Flash Point: 362.3 °C
• Refractive Index: 197 ° (C=7, H2O)
• Water Partition Coefficient: Soluble in water.
• PSA: 189.53000
• LogP: -5.39720
• Merck: 9580
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, insoluble in ether, soluble in hot ethanol.

D-Trehalose anhydrous Security Information

• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： S37/39-S26
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：LZ5776770
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds